![molecular formula C15H12F3N3O3S B286639 ethyl 1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate](/img/structure/B286639.png)
ethyl 1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate
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Overview
Description
Ethyl 1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Ethyl 1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in the pathogenesis of various diseases. It has been found to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce the production of inflammatory cytokines. It has also been found to exhibit neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Ethyl 1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate in lab experiments is its high potency and selectivity. It has been found to exhibit potent activity at low concentrations, making it an ideal compound for in vitro and in vivo studies. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for the research on Ethyl 1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate. One of the major areas of research is the development of new drugs based on this compound. Several derivatives of this compound have been synthesized and tested for their activity, and further research is needed to identify the most promising compounds. Another area of research is the elucidation of the mechanism of action of this compound, which could lead to the development of more effective drugs. Additionally, the potential applications of this compound in other fields, such as agriculture and environmental science, should be explored.
Synthesis Methods
The synthesis of Ethyl 1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate involves the reaction of 6-methoxy-1,3-benzothiazol-2-amine, trifluoroacetic anhydride, and ethyl 4-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate in the presence of a suitable catalyst. The reaction is carried out under mild conditions and yields a pure product with high yield.
Scientific Research Applications
Ethyl 1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate has been extensively studied for its potential applications in various scientific fields. One of the major applications of this compound is in the field of medicinal chemistry, where it is used as a lead compound for the development of new drugs. It has been found to exhibit potent anticancer, antitumor, and anti-inflammatory activities.
Properties
Molecular Formula |
C15H12F3N3O3S |
---|---|
Molecular Weight |
371.3 g/mol |
IUPAC Name |
ethyl 1-(6-methoxy-1,3-benzothiazol-2-yl)-5-(trifluoromethyl)pyrazole-4-carboxylate |
InChI |
InChI=1S/C15H12F3N3O3S/c1-3-24-13(22)9-7-19-21(12(9)15(16,17)18)14-20-10-5-4-8(23-2)6-11(10)25-14/h4-7H,3H2,1-2H3 |
InChI Key |
UPPOGOSKRXYPDW-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N(N=C1)C2=NC3=C(S2)C=C(C=C3)OC)C(F)(F)F |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=NC3=C(S2)C=C(C=C3)OC)C(F)(F)F |
Origin of Product |
United States |
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